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Compound of Interest

Compound Name: 5-Norbornen-2-yl acetate

Cat. No.: B7767026

An In-Depth Technical Guide to the Material Safety Data Sheet for 5-Norbornen-2-yl acetate

Introduction: A Monomer of Growing Importance

5-Norbornen-2-yl acetate is a bicyclic ester that serves as a crucial functionalized monomer in
advanced polymer synthesis. Primarily utilized as a co-monomer in Ring-Opening Metathesis
Polymerization (ROMP) and vinyl-addition copolymerizations, it allows for the introduction of
ester functionalities into polymer backbones.[1][2] This capability is instrumental in creating
high molecular weight functionalized polyethylenes and other specialty polymers with tailored
properties.[1][2] While its synthetic utility is significant, a thorough understanding of its chemical
properties and associated hazards is paramount for ensuring laboratory safety. This guide
provides a detailed examination of the safety profile of 5-Norbornen-2-yl acetate, moving
beyond a standard MSDS to offer practical insights for researchers and drug development
professionals.

Section 1: Chemical Identity and Physicochemical
Properties

Understanding the fundamental physical and chemical properties of a substance is the
foundation of a robust safety assessment. These parameters dictate its behavior under various
laboratory conditions and inform the necessary handling and storage protocols. 5-Norbornen-
2-yl acetate is typically supplied as a mixture of endo and exo isomers.[1]
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Below is the chemical structure of 5-Norbornen-2-yl acetate, highlighting its bicyclic
norbornene core and the acetate functional group.
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Signal Word | Warning Hazard Statement = H227: Combustible liquid

Precautionary Measures

P210: Keep away from heat/sparks/open flames.
P280: Wear protective gloves/eye protection.
P403 + P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to an approved waste disposal plant.
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Start: Prepare for Handling

Retrieve from cool,
well-ventilated storage.
Keep away from ignition sources.

l

Don appropriate PPE:
- Safety Goggles
- Lab Coat
- Chemical-resistant Gloves

'

Work within a certified
chemical fume hood.

'

Dispense required amount.
Keep container tightly closed.

Perform experimental procedure.

Dispose of waste in an
approved, labeled container.

Clean work area.
Remove PPE correctly.

End: Complete Handling
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Exposure Event Occurs

What is the route of exposure?

Inhalation

Eye Contact Skin Contact Inhalation

Immediately flush with water Remove contaminated clothing.

for at least 15 minutes. Wash area with soap and RO IS

Keep at rest.

Remove contact lenses. plenty of water for 15 min.

Seek medical attention Seek medical attention Seek medical attention
if irritation persists. if irritation occurs. if symptoms develop.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. 5-f&iki-2-EZ s , WELFSNYREY) 98% | Sigma-Aldrich [sigmaaldrich.com]

e 2. 5-NORBORNEN-2-YL ACETATE | 6143-29-9 [chemicalbook.com]

¢ To cite this document: BenchChem. [5-Norbornen-2-yl acetate material safety data sheet
(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b7767026#5-norbornen-2-yl-acetate-material-safety-
data-sheet-msds]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7767026?utm_src=pdf-body-img
https://www.benchchem.com/product/b7767026?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/107743
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9250394.htm
https://www.benchchem.com/product/b7767026#5-norbornen-2-yl-acetate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b7767026#5-norbornen-2-yl-acetate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b7767026#5-norbornen-2-yl-acetate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b7767026#5-norbornen-2-yl-acetate-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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